Benzyl Fentanyl-d3

• Molecular Formula: C21H26N2O
• Molecular Weight: 325.5 g/mol
• IUPAC Name: N-(1-benzylpiperidin-4-yl)-3,3,3-trideuterio-N-phenylpropanamide
• InChI: InChI=1S/C21H26N2O/c1-2-21(24)23(19-11-7-4-8-12-19)20-13-15-22(16-14-20)17-18-9-5-3-6-10-18/h3-12,20H,2,13-17H2,1H3/i1D3
• InChI Key: POQDXIFVWVZVML-FIBGUPNXSA-N
• Isomeric SMILES: [2H]C([2H])([2H])CC(=O)N(C1CCN(CC1)CC2=CC=CC=C2)C3=CC=CC=C3
• Canonical SMILES: CCC(=O)N(C1CCN(CC1)CC2=CC=CC=C2)C3=CC=CC=C3

Description

Benzyl Fentanyl-d3, also known as R-4129, is a deuterated analog of benzyl fentanyl. It is a synthetic opioid that belongs to the class of fentanyl analogs. These compounds are known for their potent analgesic properties and are often used in clinical and research settings to study opioid receptor interactions and pain management mechanisms .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzyl Fentanyl-d3 involves several steps, starting with the preparation of the core fentanyl structure. The general synthetic route includes the following steps:

N-alkylation: The initial step involves the alkylation of 4-piperidone with benzyl chloride to form N-benzyl-4-piperidone.

Reductive amination: This intermediate is then subjected to reductive amination with aniline to form N-benzyl-4-anilinopiperidine.

Acylation: The final step involves the acylation of the piperidine derivative with propionyl chloride to yield this compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity. Key factors include controlling temperature, pressure, and reaction time, as well as using high-purity reagents and solvents .

Chemical Reactions Analysis

Types of Reactions

Benzyl Fentanyl-d3 undergoes various chemical reactions, including:

Reduction: Reduction reactions typically involve the addition of hydrogen atoms, converting ketones to alcohols or amines to secondary amines.

Substitution: Substitution reactions involve the replacement of one functional group with another, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Halogenation can be achieved using reagents like bromine (Br2) or chlorine (Cl2), while nitration typically involves nitric acid (HNO3) and sulfuric acid (H2SO4).

Major Products Formed

Oxidation: Formation of benzyl alcohols or carboxylic acids.

Reduction: Formation of secondary amines or alcohols.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

Benzyl Fentanyl-d3 is widely used in scientific research due to its unique properties:

Chemistry: It serves as a reference standard in analytical chemistry for the quantitation of fentanyl analogs in biological samples using techniques like LC/MS and GC/MS.

Biology: It is used to study opioid receptor interactions and the pharmacokinetics of fentanyl analogs in biological systems.

Medicine: Research involving this compound helps in understanding the mechanisms of opioid-induced respiratory depression and developing potential antidotes.

Industry: It is utilized in forensic analysis to detect and quantify fentanyl analogs in seized drug samples.

Mechanism of Action

Benzyl Fentanyl-d3 exerts its effects by binding to the mu-opioid receptors in the central nervous system. This binding activates G-proteins, leading to the inhibition of adenylate cyclase and a subsequent decrease in cyclic AMP (cAMP) levels. The reduction in cAMP levels results in decreased neurotransmitter release, leading to analgesia and sedation .

Comparison with Similar Compounds

Similar Compounds

Fentanyl: A potent opioid analgesic used in anesthesia and pain management.

Sufentanil: An analog of fentanyl with higher potency and shorter duration of action.

Alfentanil: Another fentanyl analog with rapid onset and short duration of action.

Uniqueness

Benzyl Fentanyl-d3 is unique due to its deuterated structure, which provides enhanced stability and allows for more accurate quantitation in analytical applications. Its use as a reference standard in forensic and clinical toxicology distinguishes it from other fentanyl analogs .